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Compound of Interest

Compound Name: 1-(4-Isobutylphenyl)ethanol

Cat. No.: B131453

An In-depth Technical Guide to the Health and Safety of 1-(4-Isobutylphenyl)ethanol

Introduction

1-(4-1sobutylphenyl)ethanol is a chemical compound with the molecular formula C12H180[1]
[2][3][4]. It is also identified by its CAS Number 40150-92-3[1][2][3]. This compound is known
as a photodegradation product of Ibuprofen and has shown cytotoxic activity[3][4]. This guide
provides a comprehensive overview of its health and safety information, tailored for
researchers, scientists, and drug development professionals.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-(4-
Isobutylphenyl)ethanol.
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Property Value Source
Molecular Formula C12H180 [1112113114]
Molecular Weight 178.27 g/mol [2][4][5][6]
Appearance Liquid [2]

Boiling Point 245.5 °C at 760 mmHg [3]

Flash Point 108.2 °C [3]
Density 0.954 g/cm?3 [3]

Vapor Pressure 0.0153 mmHg at 25°C [3]

B Slightly soluble in Chloroform,
Solubility [3]
DMSO, and Methanol

Refractive Index 1.512 [3]
pKa 14.53 + 0.20 (Predicted) [3]
LogP 2.93840 3]
XLogP3 3.6 [3][5][6]

Hazard Identification and GHS Classification

1-(4-Isobutylphenyl)ethanol is classified as hazardous under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.
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GHS Classification = Hazard Statement Signal Word Pictograms
Acute Toxicity, Oral H302: Harmful if )
Warning
(Category 4) swallowed
Skin Irritation H315: Causes skin )
o Warning
(Category 2) irritation
Serious Eye Irritation H319: Causes serious ]
o Warning
(Category 2) eye irritation

Serious Eye Damage H318: Causes serious

Danger
(Category 1) eye damage
Skin Sensitization H317: May cause an ]
o ) Warning
(Category 1) allergic skin reaction

Note: The GHS classification percentages vary across different sources, with some indicating a
lower prevalence for certain hazards. For instance, H317 and H318 are noted with a 20%
notification rate in some contexts.[5]

Experimental Protocols & Safe Handling

Detailed experimental protocols for the toxicological assessment of 1-(4-
Isobutylphenyl)ethanol are not extensively available in the public domain. The information
provided is primarily derived from Safety Data Sheets (SDS), which outline general safety and
handling procedures rather than specific experimental designs.

Exposure Controls and Personal Protection

To minimize exposure, the following personal protective equipment (PPE) and engineering
controls are recommended:
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Control

Specification

Engineering Controls

Use in a well-ventilated area, such as a
laboratory fume hood, to avoid inhalation of
vapors.[2] Eyewash stations and safety showers

should be readily available.

Eye/Face Protection

Wear tight-sealing safety goggles.

Hand Protection

Handle with chemical-resistant gloves. Gloves
should be inspected before use and disposed of

properly after contamination.[2]

Skin and Body Protection

Wear protective clothing and an apron to

prevent skin contact.[1]

Respiratory Protection

If exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[2]

Safe Handling and Storage

Proper handling and storage are crucial to ensure safety.

Aspect Procedure
Avoid contact with skin, eyes, and clothing.[2]
Handling Do not breathe vapors or mists. Wash hands
thoroughly after handling.[7]
Keep containers tightly closed in a dry, well-
ventilated place.[2] Recommended storage
Storage

temperature is -20°C or between 2-8°C.[2][3]

Store away from strong oxidizing agents.[2]

First Aid Measures

In case of exposure, the following first aid measures should be taken:
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Exposure Route

First Aid Procedure

If swallowed, call a poison center or doctor if

Ingestion you feel unwell.[2] Rinse mouth with water.[2]
Do NOT induce vomiting.
Move the person to fresh air. If breathing is
Inhalation difficult or has stopped, provide artificial

respiration.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

[2]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek medical

attention if irritation persists.

Hazard and Precautionary Workflow

The following diagram illustrates the logical workflow from hazard identification to the

implementation of necessary safety precautions for 1-(4-Isobutylphenyl)ethanol.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://datasheets.scbt.com/sc-264596.pdf
https://datasheets.scbt.com/sc-264596.pdf
https://www.kmpharma.in/download_msds/16111
https://datasheets.scbt.com/sc-264596.pdf
https://datasheets.scbt.com/sc-264596.pdf
https://www.benchchem.com/product/b131453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Identification

H315

Precautionary Measures

H319
Causes serious eye irritation

Causes skin irritation

P280
Wear protective gloves/eye protection
P270
Do not eat, drink or smoke when using

P>

H302

Harmful if swallowed

P264
Wash hands thoroughly after handling

IF IN EYES: Rinse cautiously with water

P305+P351+P338

IF ON SKIN: Wash with plenty of water

IF SWALLOWED: Call a POISON CENTER

Response Actions

P302+P352

P301+P312

Click to download full resolution via product page

Caption: Hazard and Precautionary Statement Workflow for 1-(4-Isobutylphenyl)ethanol.

Toxicological Information

The toxicological properties of 1-(4-isobutylphenyl)ethanol have not been thoroughly

investigated.[2] However, the available data indicates the following potential health effects:

¢ Acute Toxicity: Harmful if

swallowed.[2][5]

« Skin Corrosion/Irritation: Causes skin irritation.[5] May be harmful if absorbed through the

skin.[2]

¢ Serious Eye Damage/Irritation: Causes serious eye irritation or damage.[5]

» Respiratory or Skin Sensitization: May cause an allergic skin reaction.[5]

¢ Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[2]

No information is available regarding its carcinogenicity, mutagenicity, or reproductive toxicity.

[2]
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Conclusion

1-(4-1sobutylphenyl)ethanol is a compound that requires careful handling due to its identified
hazards, including acute oral toxicity, skin and eye irritation, and potential for skin sensitization.
Adherence to the recommended safety precautions, including the use of appropriate personal
protective equipment and proper storage, is essential to mitigate risks in a research and
development setting. Further toxicological studies are needed to fully characterize its health
and safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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